Cas no 2611-82-7 (Ponceau 4R)
Ponceau 4R is a synthetic colorant that can be used for food coloring. Ponceau 4R is a strawberry red azo dye that can be used in a variety of foods. It is usually synthesized from aromatic hydrocarbons and is stable to light, heat, and acid
Ponceau 4R structure
Ponceau 4R Properties
Names and Identifiers
-
- Acid Red 18
- C.I. 16255
- Cochineal Red A
- New Coccine
- Trisodium 1-(1-naphthylazo)-2-hydroxynaphthalene-4',6,8-trisulphonate
- Food Red No. 102
- NewCoccine,pure100GR
- NewCoccine,pure25GR
- Ponceau 4R
- 1578red
- AcidredR
- AKA102
- Brilliant ponceau 5R
- c.i.185
- COCCINE
- E124
- foodred6
- foodred7
- l-rot4
- New Coccine, pure
- Red 18
- Scarlet 3R
- Victoria Scarlet 3R
- SX Purple
- Zolfosol
- Brilliant Scarlet 3R
- Food Red 102
- Purple Red
- New Coccin
- Coccin Red
- Atul Scarlet F
- Crimson SX
- Purple SX
- Scarlet 4R
- Neklacid Red 4R
- Neklacid Red 3R
- Acid Ponceau 4R
- Acid Scarlet 4R
- Java Scarlet 3R
- Ponceau 4RF
- Ponceau 4RT
- Scarlet 4RA
- Ponceau 4RE
- C.I. Acid Red 28
- C.I. Acid Red 18
- Cochineal Red 4R
- Kiton Scarlet 4R
- Acid Scarlet 3RZ
- Fenazo Scarlet 3R
- Acid Brilliant Scarlet 3R
- Cilefa Ponce
- Cilefa Ponceau 4R
- Ponceau 4RE.FQ
- Neucoccin
- +Expand
-
- MFCD00004084
- SWGJCIMEBVHMTA-ZRUFZDNISA-K
- 1S/C20H14N2O10S3.3Na/c23-16-7-5-11-9-12(33(24,25)26)10-18(35(30,31)32)19(11)20(16)22-21-15-6-8-17(34(27,28)29)14-4-2-1-3-13(14)15;;;/h1-10,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32);;;/q;3*+1/p-3/b22-21+;;;
- S(C1C([H])=C(C([H])=C2C([H])=C([H])C(=C(C2=1)/N=N/C1=C([H])C([H])=C(C2=C([H])C([H])=C([H])C([H])=C21)S(=O)(=O)[O-])O[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]
Computed Properties
- 603.92700
- 1
- 12
- 2
- 603.927
- 38
- 1080
- 0
- 0
- 0
- 1
- 0
- 4
- Not determined
- 0
- 242
Experimental Properties
- 6.06870
- 241.69000
- °Cat760mmHg
- No data available
- No data available
- °C
- Dark red powder.
- It is red in water, slightly soluble in alcohol and fibrinolysin, and insoluble in other organic solvents. Carmine is purple in the presence of concentrated sulfuric acid and reddish orange after dilution; Yellow solution in case of concentrated nitric acid. Its aqueous solution is red in the presence of concentrated hydrochloric acid; The concentrated sodium hydroxide solution is brown.
- 16255
Ponceau 4R Price
Ponceau 4R Suppliers
Shanghai Titan Scientific Co., Ltd.
Audited Supplier
(CAS:2611-82-7)
TAN SUO PING TAI
18365033617
zhangsn@titansci.com
Hubei XinHongli Chemical Co., Ltd.
Audited Supplier
(CAS:2611-82-7)
ZHU YU WEI
15172537016
1018283355@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:2611-82-7)
TANG SI LEI
15026964105
2881489226@qq.com
SHEN ZHEN SHI ZHONG FA YUAN Biotechnology Co., Ltd.
Audited Supplier
(CAS:2611-82-7)
LIN XIAO JIE
18129803827
3158423203@qq.com
SHEN YANG HUA XI Biotechnology Co., Ltd.
Audited Supplier
(CAS:2611-82-7)
LOU NV SHI
13204042536
47464550@qq.com
SHANG HAI TENG ZHUN Biotechnology Co., Ltd.
Audited Supplier
(CAS:2611-82-7)
ZHANG JING LI
19821570922
angela@labgogo.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
Audited Supplier
(CAS:2611-82-7)
CAI JING LI
18662931390
507167383@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier
(CAS:2611-82-7)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:2611-82-7)
A LA DING
anhua.mao@aladdin-e.com
Ponceau 4R Related Literature
-
Anwen Li,Yongyao Qiao,Xu Jiang,Min Zhao,Longshan Zhao Dalton Trans. 2022 51 15842
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2611-82-7)Acid Red 18
99.9%
200kg
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